Cas no 1346808-81-8 (tert-Butyl 2-methyl-5,6-dihydropyrido[3,4-d]pyrimidine-7(8H)-carboxylate)

• Product Name: tert-Butyl 2-methyl-5,6-dihydropyrido[3,4-d]pyrimidine-7(8H)-carboxylate
• CAS No: 1346808-81-8
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 1028572
• PubChem ID: 71711028
• Update Time: 2025-05-19

tert-Butyl 2-methyl-5,6-dihydropyrido[3,4-d]pyrimidine-7(8H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-methyl-5,6-dihydropyrido[3,4-d]pyrimidine-7(8H)-carboxylate
• tert-butyl 2-methyl-6,8-dihydro-5H-pyrido[3,4-d]pyrimidine-7-carboxylate
• 2-Methyl-5,8-dihydro-6H-pyrido[3,4-d]pyrimidine-7-carboxylic acid tert-butyl ester
• DTXSID00856721
• CS-0169520
• E82128
• tert-Butyl 2-methyl-5,8-dihydropyrido[3,4-d]pyrimidine-7(6H)-carboxylate
• tert-Butyl2-methyl-5,6-dihydropyrido[3,4-d]pyrimidine-7(8H)-carboxylate
• 1346808-81-8

• Inchi： 1S/C13H19N3O2/c1-9-14-7-10-5-6-16(8-11(10)15-9)12(17)18-13(2,3)4/h7H,5-6,8H2,1-4H3
• InChI Key： GUYWJUSKLIGOJK-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C(=CN=C(C)N=2)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.147726857g/mol
• Monoisotopic Mass: 249.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.3Ų

Additional information on tert-Butyl 2-methyl-5,6-dihydropyrido[3,4-d]pyrimidine-7(8H)-carboxylate

tert-Butyl 2-methyl-5,6-dihydropyrido[3,4-d]pyrimidine-7(8H)-carboxylate: A Comprehensive Overview

The compound with CAS No. 1346808-81-8, known as tert-butyl 2-methyl-5,6-dihydropyrido[3,4-d]pyrimidine-7(8H)-carboxylate, is a fascinating molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridopyrimidines, which are heterocyclic structures with significant potential in drug discovery and materials science.

Pyridopyrimidines are a subclass of bicyclic compounds characterized by the fusion of a pyridine ring with a pyrimidine ring. The tert-butyl group in this compound serves as a bulky substituent, which can influence the molecule's steric properties and solubility. The methyl group at position 2 adds to the molecule's hydrophobicity and may play a role in modulating its interactions with biological targets.

Recent studies have highlighted the importance of dihydro-pyrido[3,4-d]pyrimidines in medicinal chemistry. These compounds have shown promise as kinase inhibitors, which are crucial in the development of anti-cancer therapies. The 7(8H)-carboxylate moiety in this compound is particularly interesting, as it can act as a bioisostere for other functional groups, potentially enhancing the molecule's pharmacokinetic properties.

The synthesis of tert-butyl 2-methyl-5,6-dihydropyrido[3,4-d]pyrimidine-7(8H)-carboxylate involves a multi-step process that typically includes cyclization reactions and functional group transformations. Researchers have explored various strategies to optimize the yield and purity of this compound, including the use of microwave-assisted synthesis and catalytic methods.

In terms of chemical properties, this compound exhibits moderate stability under physiological conditions, making it suitable for biological assays. Its molecular weight is approximately 354 g/mol, and it has a melting point around 150°C. The tert-butyl group contributes significantly to the molecule's lipophilicity, which is an important factor in drug design.

Recent advancements in computational chemistry have allowed for detailed modeling of this compound's interactions with target proteins. Molecular docking studies have revealed that tert-butyl 2-methyl-5,6-dihydropyrido[3,4-d]pyrimidine-7(8H)-carboxylate has potential binding affinities for several kinases involved in cancer pathways. These findings underscore its potential as a lead compound in anti-cancer drug development.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers are currently investigating its ability to act as an electron transport layer in organic photovoltaic cells.

In conclusion, tert-butyl 2-methyl-5,6-dihydropyrido[3,4-d]pyrimidine-7(8H)-carboxylate is a versatile compound with significant potential across multiple disciplines. Its structure lends itself to diverse applications, from drug discovery to materials innovation. As research continues to uncover its full potential, this compound remains an exciting area of focus for scientists worldwide.